
Proper Disposal of 6-Hydroxynicotinamide: A
Safety and Operational Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Hydroxynicotinamide

Cat. No.: B1222860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe handling and disposal of 6-Hydroxynicotinamide, aligning with general laboratory safety

protocols and regulatory requirements. Adherence to these guidelines will help mitigate risks

and ensure compliance.

Summary of Key Information
The following table summarizes the essential hazard and disposal information for 6-
Hydroxynicotinamide.
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Parameter Information Citation

Chemical Name 6-Hydroxynicotinamide [1]

CAS Number 3670-59-5 [1]

Molecular Formula C6H6N2O2 [1]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.P302+P352: IF ON SKIN:

Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Disposal Recommendation

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.

[3]

Environmental Hazards

Not classified as an

environmental hazard under

ADR/RID, IMDG, or IATA.

[3]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 6-Hydroxynicotinamide
from the point of generation to final collection.

Personal Protective Equipment (PPE)
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Before handling 6-Hydroxynicotinamide for disposal, ensure you are wearing the appropriate

PPE to prevent skin and eye irritation.

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Designated Waste Container: Use a dedicated, chemically compatible, and clearly labeled

hazardous waste container.[4]

Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical

name "6-Hydroxynicotinamide," and the appropriate hazard pictograms (e.g., exclamation

mark for irritant).[5][6]

Solid vs. Liquid Waste:

Solid 6-Hydroxynicotinamide: Collect in a designated solid waste container.

Solutions containing 6-Hydroxynicotinamide: Collect in a designated liquid waste

container. Do not mix with other incompatible waste streams.

Disposal of Empty Containers
Empty containers that previously held 6-Hydroxynicotinamide must be managed as

hazardous waste until properly decontaminated.

Triple Rinsing: Triple-rinse the empty container with a suitable solvent (e.g., water or another

solvent in which 6-Hydroxynicotinamide is soluble).[7][8]

Rinsate Collection: The rinsate from this process is considered hazardous waste and must

be collected in the designated liquid hazardous waste container.[7][8]
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Container Disposal: After triple-rinsing, deface or remove the original chemical label and

dispose of the container as regular laboratory glass or plastic waste, in accordance with your

institution's policies.[7][8]

Storage of Hazardous Waste
Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA)

while awaiting pickup.[5][6]

Location: The SAA should be located at or near the point of waste generation and under the

control of laboratory personnel.[4][5]

Container Management: Keep the waste container securely closed except when adding

waste.[9]

Secondary Containment: It is best practice to use secondary containment to prevent spills.[9]

Storage Limits: Do not exceed the storage limit of 55 gallons for hazardous waste in your

SAA.[5][7]

Arranging for Waste Disposal
Waste Pickup: Once the hazardous waste container is full or ready for disposal, arrange for

its collection by your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.[4]

Documentation: Complete any required waste pickup forms accurately, providing all

necessary information about the waste stream.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-
Hydroxynicotinamide.
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Caption: Disposal workflow for 6-Hydroxynicotinamide.

By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of 6-Hydroxynicotinamide, contributing to a secure research environment. Always

consult your institution's specific waste management policies and your local regulations for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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